Cas no 885963-72-4 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
• CAS No: 885963-72-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 712005
• PubChem ID: 53425004
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
• 3-(2,3-Dimethoxyphenyl)benzaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)
• 3-(2,4-Dihydroxyphenyl)benzaldehyde
• 3-(2,5-Dihydroxyphenyl)benzaldehyde
• 3-(3,4-Dihydroxyphenyl)benzaldehyde
• 3-(3,5-Bis(trifluoromethyl)phenyl)benzaldehyde
• DTXSID60698689
• 885963-72-4
• EN300-764864
• 1545398-69-3
• 2',3'-Dimethoxy[1,1'-biphenyl]-3-carbaldehyde
• AKOS021113067

• Inchi： 1S/C15H14O3/c1-17-14-8-4-7-13(15(14)18-2)12-6-3-5-11(9-12)10-16/h3-10H,1-2H3
• InChI Key： HYJWNSAWSHRGJI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C=CC=C(C=O)C=1)OC

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.18330